1-(3,5-Dimethylpiperidin-1-yl)propan-2-amine

• IUPAC Name: 1-(3,5-dimethylpiperidin-1-yl)propan-2-amine
• InChI: InChI=1S/C10H22N2/c1-8-4-9(2)6-12(5-8)7-10(3)11/h8-10H,4-7,11H2,1-3H3
• InChI Key: JYXDJWHFBOONFW-UHFFFAOYSA-N
• Canonical SMILES: CC1CC(CN(C1)CC(C)N)C
• Molecular Formula: C10H22N2
• Molecular Weight: 170.30 g/mol
• CAS No.: 24633-68-9

Description

1-(3,5-Dimethylpiperidin-1-yl)propan-2-amine is a tertiary amine featuring a piperidine ring substituted with methyl groups at the 3- and 5-positions, linked to a propane-2-amine moiety. Its molecular formula is C₁₂H₂₆N₂, with an average molecular weight of 198.354 g/mol and a single isotopic mass of 198.209599 g/mol . The compound is also known by systematic names such as N-[2-(3,5-dimethylpiperidin-1-yl)ethyl]propan-2-amine and is utilized in pharmaceutical research, particularly in the synthesis of hepatitis C virus (HCV) entry inhibitors and other bioactive molecules .

Preparation Methods

The synthesis of 1-(3,5-Dimethylpiperidin-1-yl)propan-2-amine typically involves the reaction of 3,5-dimethylpiperidine with a suitable amine precursor under controlled conditions. The reaction conditions often include the use of solvents such as ethanol or methanol and catalysts to facilitate the reaction . Industrial production methods may involve bulk manufacturing processes that ensure high purity and yield of the compound .

Chemical Reactions Analysis

1-(3,5-Dimethylpiperidin-1-yl)propan-2-amine undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, where the amine group can be replaced by other nucleophiles under appropriate conditions.

Common reagents and conditions used in these reactions include acidic or basic environments, varying temperatures, and specific catalysts. The major products formed from these reactions depend on the type of reaction and the reagents used.

Scientific Research Applications

1-(3,5-Dimethylpiperidin-1-yl)propan-2-amine has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities and interactions with various biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its role in drug development.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 1-(3,5-Dimethylpiperidin-1-yl)propan-2-amine involves its interaction with specific molecular targets and pathways. The compound can bind to receptors or enzymes, altering their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context of its use .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues with Piperidine Moieties

2.1.1. N-(3-(cis-3,5-Dimethylpiperidin-1-yl)propyl)-1-((2-(2,6-dichlorophenyl)-5-methyloxazol-4-yl)methyl)piperidine-4-carboxamide (7hh)

• Structure : Incorporates a cis-3,5-dimethylpiperidine group linked via a propyl chain to a piperidine-4-carboxamide core with dichlorophenyl and methyloxazole substituents.
• Synthesis : Synthesized via general procedure A-4 with a 60% yield .
• Applications : Demonstrated potent HCV entry inhibition, highlighting the role of the dimethylpiperidine group in enhancing lipophilicity and target binding .

2.1.2. 2-(3,5-Dimethylpiperidin-1-yl)-2-methylpropan-1-amine

• Structure : Differs by a branched methyl group on the propane chain (C11H24N2, MW: 184.32 g/mol).
• Properties : Lower molecular weight compared to the target compound, suggesting reduced steric hindrance .
• Commercial Availability : Available from suppliers like American Elements (Code: OMXX-290831-01), indicating its utility in drug discovery pipelines .

2.1.3. N-(2-(3,5-Dimethylpiperidin-1-yl)ethyl)propan-2-amine (915921-72-1)

• Structure : Ethyl linker instead of propyl, with an isopropylamine terminus.
• Commercial Status : Listed with 3 suppliers (LabBot), reflecting its accessibility for medicinal chemistry applications .

Table 1: Key Properties of Piperidine-Based Analogues

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Yield/Purity	Key Application	Reference
1-(3,5-Dimethylpiperidin-1-yl)propan-2-amine	C₁₂H₂₆N₂	198.354	N/A	HCV inhibitor intermediates
7hh	C₂₉H₄₂Cl₂N₄O₂	573.59	60% (HPLC >99.8%)	HCV entry inhibition
2-(3,5-Dimethylpiperidin-1-yl)-2-methylpropan-1-amine	C₁₁H₂₄N₂	184.32	N/A	Drug discovery scaffold

Amphetamine Derivatives with Similar Backbones

2.2.1. 1-(3,5-Dimethoxy-4-propoxyphenyl)propan-2-amine (3C-P)

• Structure : Substituted phenyl ring (3,5-dimethoxy-4-propoxy) instead of piperidine.
• Pharmacology: Classified as a Schedule I hallucinogen due to its structural similarity to psychedelic phenethylamines .

2.2.2. 1-(2,5-Dimethoxyphenyl)propan-2-amine (2,5-DMA)

• Structure : Phenyl ring with methoxy groups at positions 2 and 4.
• Analytical Data : Characterized via ¹H NMR (δ 6.8–7.1 ppm for aromatic protons), differing significantly from the aliphatic signals of the target compound’s piperidine ring (δ 1.0–2.5 ppm) .

Functional Activity Comparisons

• Receptor Binding : Piperidine derivatives like the target compound exhibit preferential binding to viral entry proteins (e.g., HCV E1/E2 glycoproteins) over neurotransmitter receptors (e.g., 5-HT2A targeted by DOX analogues in ) .
• Synthetic Flexibility : The dimethylpiperidine group enables modular modifications, as seen in HCV inhibitors (e.g., 7hh, 7jj) with yields varying from 33% to 78% based on substituent electronic effects .

Biological Activity

1-(3,5-Dimethylpiperidin-1-yl)propan-2-amine, a small molecule with the molecular formula C₁₀H₂₂N₂ and a molecular weight of 170.3 g/mol, is gaining attention in the fields of medicinal chemistry and pharmacology due to its potential biological activities. This compound is primarily recognized as a building block in the synthesis of more complex molecules and is under investigation for its interactions with various biomolecules.

The compound features a piperidine ring substituted at the 3 and 5 positions with methyl groups. This substitution pattern enhances its lipophilicity, potentially improving its ability to cross the blood-brain barrier and interact with central nervous system targets.

The biological activity of 1-(3,5-Dimethylpiperidin-1-yl)propan-2-amine is hypothesized to involve interactions with neurotransmitter receptors, particularly serotonin and dopamine receptors. These interactions may suggest applications in treating mood disorders or neurodegenerative diseases. The exact molecular targets remain to be fully elucidated, but preliminary studies indicate significant effects on neurotransmitter systems.

Biological Activities

Research indicates that 1-(3,5-Dimethylpiperidin-1-yl)propan-2-amine may exhibit several biological activities:

1. Neuropharmacological Effects

• Initial studies suggest potential interactions with serotonin and dopamine receptors, indicating possible applications in treating mood disorders and neurodegenerative diseases.
• The compound's structural similarity to other piperidine derivatives enhances its potential for neuropharmacological applications.

2. Antibacterial Activity

3. Anticancer Potential

• There is emerging evidence that compounds similar to 1-(3,5-Dimethylpiperidin-1-yl)propan-2-amine may influence cancer cell behavior through modulation of signaling pathways involved in cell proliferation and apoptosis . Future studies could explore its role in cancer therapeutics.

Case Studies

Case Study 1: Neuropharmacological Research
A study investigating piperidine derivatives found that modifications at the piperidine ring significantly influenced binding affinities to serotonin receptors. The findings suggested that compounds with similar structures could be developed as antidepressants or anxiolytics.

Case Study 2: Antimicrobial Activity
In research examining the antimicrobial properties of synthetic amines, compounds structurally related to 1-(3,5-Dimethylpiperidin-1-yl)propan-2-amine exhibited varying degrees of effectiveness against bacterial strains. This highlights the potential for developing new antimicrobial agents based on this scaffold.

Comparative Analysis

To better understand the uniqueness of 1-(3,5-Dimethylpiperidin-1-yl)propan-2-amine, a comparison with related compounds is useful:

Compound Name	Molecular Formula	Key Biological Activities
1-(3,5-Dimethylpiperidin-1-yl)propan-2-amine	C₁₀H₂₂N₂	Neuropharmacological effects, potential antidepressant activity
1-(3,5-Dimethylpiperidin-1-yl)ethan-2-amine	C₉H₂₁N₂	Similar receptor interactions but less lipophilicity
1-(3,5-Dimethylpiperidin-1-yl)butan-2-amine	C₁₁H₂₅N₂	Enhanced activity against certain bacterial strains